Cas no 2639450-01-2 (tert-butyl 2-(3-methoxyphenyl)aminobenzoate)

• Product Name: tert-butyl 2-(3-methoxyphenyl)aminobenzoate
• CAS No: 2639450-01-2
• MF: C₁₈H₂₁NO₃
• MW: 299.364245176315
• CID: 5641916
• PubChem ID: 165898902
• Update Time: 2025-06-08

tert-butyl 2-(3-methoxyphenyl)aminobenzoate Chemical and Physical Properties

Names and Identifiers

• 2639450-01-2
• tert-butyl 2-[(3-methoxyphenyl)amino]benzoate
• EN300-28230187
• tert-butyl 2-(3-methoxyphenyl)aminobenzoate

• Inchi： 1S/C18H21NO3/c1-18(2,3)22-17(20)15-10-5-6-11-16(15)19-13-8-7-9-14(12-13)21-4/h5-12,19H,1-4H3
• InChI Key： MNNSUBHCXUXCLJ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1NC1C=CC=C(C=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 299.15214353g/mol
• Monoisotopic Mass: 299.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl 2-(3-methoxyphenyl)aminobenzoate

Introduction to Tert-butyl 2-(3-methoxyphenyl)aminobenzoate (CAS No. 2639450-01-2)

Tert-butyl 2-(3-methoxyphenyl)aminobenzoate, with the chemical formula C₁₉H₁₉NO₃, is a compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2639450-01-2, is a derivative of benzoate and features a tert-butyl group and an amino group attached to a methoxyphenyl ring. Its unique structural properties make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The structural composition of tert-butyl 2-(3-methoxyphenyl)aminobenzoate includes a benzoate moiety, which is known for its role in drug design due to its ability to enhance lipophilicity and metabolic stability. The presence of a tert-butyl group further contributes to the compound's stability and solubility characteristics, making it suitable for formulation in diverse pharmaceutical matrices. Additionally, the methoxyphenyl ring introduces a hydroxyl group that can participate in hydrogen bonding, influencing the compound's interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of aromatic amine derivatives. The amino group in tert-butyl 2-(3-methoxyphenyl)aminobenzoate provides a site for further functionalization, enabling the synthesis of more complex molecules with tailored biological activities. This flexibility has made it a valuable scaffold for medicinal chemists seeking to develop new drugs targeting various diseases.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that aromatic amine derivatives may interact with specific neurotransmitter receptors, offering a novel approach to modulate neuronal activity. The methoxyphenyl ring, in particular, has been identified as a key pharmacophore in several neuroactive compounds, contributing to their efficacy in preclinical models. Further research is warranted to fully elucidate the mechanisms by which tert-butyl 2-(3-methoxyphenyl)aminobenzoate exerts its effects on neural pathways.

The synthesis of tert-butyl 2-(3-methoxyphenyl)aminobenzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product with minimal side reactions. The efficiency of these synthetic methodologies is crucial for large-scale production and subsequent pharmaceutical applications.

Evaluation of the physicochemical properties of tert-butyl 2-(3-methoxyphenyl)aminobenzoate is essential for understanding its behavior in biological systems. Parameters such as solubility, melting point, and partition coefficient (logP) are critical factors that influence drug absorption, distribution, metabolism, and excretion (ADME). Experimental data indicates that this compound exhibits moderate solubility in organic solvents and poor solubility in water, suggesting potential challenges in oral formulation but favorable properties for topical applications.

The safety profile of any pharmaceutical candidate must be thoroughly assessed before clinical translation. Toxicological studies on tert-butyl 2-(3-methoxyphenyl)aminobenzoate have been conducted to evaluate its acute and chronic toxicity. Initial findings suggest that the compound is well-tolerated at moderate doses, with no significant adverse effects observed in animal models. However, long-term studies are necessary to fully characterize its safety profile and identify any potential latent toxicities.

The development of innovative drug candidates relies heavily on advancements in computational chemistry and molecular modeling. These tools have enabled researchers to predict the binding affinity of tert-butyl 2-(3-methoxyphenyl)aminobenzoate to biological targets with high accuracy. By simulating interactions at the molecular level, scientists can optimize the structure-activity relationships (SAR) of this compound, leading to more potent and selective therapeutic agents.

The role of natural products as inspiration for drug discovery cannot be overstated. Many pharmacologically active compounds are derived from plant-derived molecules that have been modified through synthetic chemistry. The methoxyphenyl moiety found in tert-butyl 2-(3-methoxyphenyl)aminobenzoate draws parallels with several bioactive natural products known for their neurological effects. This connection underscores the importance of interdisciplinary approaches in identifying new therapeutic leads.

The future prospects for tert-butyl 2-(3-methoxyphenyl)aminobenzoate are promising, with ongoing research aimed at expanding its therapeutic applications. Investigating its potential as an anti-inflammatory agent or an antioxidant has emerged as a key area of interest. Additionally, exploring its interactions with enzymes and receptors involved in metabolic disorders may uncover new treatment strategies for chronic diseases.

In conclusion, tert-butyl 2-(3-methoxyphenyl)aminobenzoate (CAS No. 2639450-01-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and multifaceted biological activities. Its synthesis, physicochemical properties, and safety profile make it a compelling candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it holds great promise for addressing unmet medical needs across various disease domains.